N-(5-chloro-2-methoxyphenyl)-2-((4-(3,5-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[4-(3,5-dimethylphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C21H20ClN3O3S/c1-13-8-14(2)10-16(9-13)25-7-6-23-20(21(25)27)29-12-19(26)24-17-11-15(22)4-5-18(17)28-3/h4-11H,12H2,1-3H3,(H,24,26)
• InChI Key: TUVITZLSODJVEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C=CN=C(C2=O)SCC(=O)NC3=C(C=CC(=C3)Cl)OC)C
• Molecular Formula: C21H20ClN3O3S
• Molecular Weight: 429.9 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-((4-(3,5-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H20ClN3O3S and its molecular weight is 429.92. The purity is usually 95%.
BenchChem offers high-quality N-(5-chloro-2-methoxyphenyl)-2-((4-(3,5-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-chloro-2-methoxyphenyl)-2-((4-(3,5-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potential Scientific Research Applications

Antimicrobial and Antifungal Activity

Compounds structurally related to chloroacetamides have been evaluated for their antimicrobial and antifungal activities. For instance, derivatives of rhodanine-3-acetic acid, which share functional groups similar to the compound , demonstrated potential as antimicrobial agents against a panel of bacteria, mycobacteria, and fungi, indicating the potential utility of similar compounds in developing new antimicrobial agents (Krátký, Vinšová, & Stolaříková, 2017).

Herbicide Activity

Chloroacetamide derivatives like acetochlor and butachlor are known for their pre-emergent herbicide properties, used in controlling annual grasses and broad-leaved weeds in various crops. This suggests that similar compounds could be explored for their herbicidal efficacy, offering a route to novel agricultural chemicals (Coleman, Linderman, Hodgson, & Rose, 2000).

Anticancer and Antiviral Activities

Research on thiazolidinones and pyrazoline derivatives, which share some chemical motifs with the specified compound, has uncovered their potential in anticancer and antiviral applications. These findings support the exploration of similar compounds for therapeutic uses against cancer and viral infections, indicating the broad potential of this chemical space in pharmaceutical research (Havrylyuk, Zimenkovsky, Vasylenko, & Lesyk, 2013).